Cas no 22795-99-9 ([(2S)-1-ethylpyrrolidin-2-yl]methanamine)

• Product Name: [(2S)-1-ethylpyrrolidin-2-yl]methanamine
• CAS No: 22795-99-9
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD00191371
• CID: 52141
• PubChem ID: 24883535
• Update Time: 2025-07-09

[(2S)-1-ethylpyrrolidin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (S)-(1-Ethylpyrrolidin-2-yl)methanamine
• S-(-)-1-Ethyl-2-Aminomethylpyrrolidine
• 2-PYRROLIDINEMETHANAMINE, 1-ETHYL-, (2S)-
• S-(-)N-ETHYL-A-AMINOMETHYL-PYRROLIDINE
• S-(-)-N-ETHYL-ALPHA-(AMINOMETHYL)PYRROLIDINE
• (S)-(-)-2-AMINOMETHYL-1-ETHYLPYRROLIDINE
• (S)-2-(AMINOMETHYL)-1-ETHYLPYRROLIDINE
• S(-)-1-ETHYL-2-(AMINOMETHYL)PYRROLIDINE
• S-(-)N-ethyl-a-aminomethyl-pyrrolidine(s(-)NEAMP)
• AMINOMETHYLETHYLPYRROLIDINE
• S-(-)N-ethyl-2-aminomethylpyrrolidine
• S-(-)-N-Ethyl-2-aminomethylpyrrolidine
• (S)-2-Aminomethyl-1-ethylpyrrolidine
• (2S)-2-Aminomethyl-1-ethylpyrrolidine
• (S)-(?)-2-Aminomethyl-1-ethylpyrrolidine
• [(2S)-1-ethylpyrrolidin-2-yl]methanamine
• s-2-(aminomethyl)-2-ethylpyrrolidine
• (S)-(-)-2-(Aminomethyl)-1-ethylpyrrolidine
• (S)-N-Ethyl-2-Aminomethyl pyrrolidine
• 2-Pyrrolidinemethanamine,1-ethyl-, (S)-
• Pyrrolidine, 2-(aminomethyl)-1-ethyl-, (-)- (8CI)
• (-)-(S)-2-(Aminomethyl)-1-ethylpyrrolidine
• (-)-1-Ethyl-2-(aminomethyl)pyrrolidine
• (-)-2-(Aminomethyl)-1-ethylpyrrolidine
• (S)-(-)-1-Ethyl-2-pyrrolidinemethanamine
• S-(-)-2-(Aminomethyl)-N-ethylpyrrolidine
• [[(2S)-1-Ethylpyrrolidin-2-yl]methyl]amine
• S-(-)-1-Ethyl-2-Aminomethyl Pyrrolidine
• (S)-1-Ethyl-2-aminomEthylpyrrolidine
• PubChem18590
• S-(-)N-METHYL
• (S)-(-)-2-(Aminomethyl)-1-ethylpyrrolidine, 98%
• AKOS015854574
• A4852
• (-)-(S)-2-Aminomethyl-1-ethylpyrrolidine
• Z2690352102
• (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine, 96%
• AS-13187
• (S)-(-)-amino methyl-1-ethylpyrrolidine
• 22795-99-9
• DTXSID20349185
• (2S)-(-)-1-ethyl-2-aminomethylpyrrolidine
• (S)-(_)-2-Aminomethyl-1-ethylpyrrolidine
• UNRBEYYLYRXYCG-ZETCQYMHSA-N
• A1301
• 1-[(2S)-1-Ethylpyrrolidin-2-yl]methanamine
• MFCD00191371
• EN300-1645681
• C7H16N2
• (S)-(-)-1-ethyl-2-aminomethylpyrrolidine
• SCHEMBL335433
• CS-W002498
• DB-024547

• MDL： MFCD00191371
• Inchi： 1S/C7H16N2/c1-2-9-5-3-4-7(9)6-8/h7H,2-6,8H2,1H3/t7-/m0/s1
• InChI Key： UNRBEYYLYRXYCG-ZETCQYMHSA-N
• SMILES： N1(CC)CCC[C@H]1CN

Computed Properties

• Exact Mass: 128.13100
• Monoisotopic Mass: 128.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 29.3

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 0.919 g/mL at 25 °C(lit.)
• Boiling Point: 50-52 °C(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: n20/D 1.4670(lit.)
• Water Partition Coefficient: Soluble in chloroform, methanol. Slightly soluble in water.
• PSA: 29.26000
• LogP: 1.06760
• Sensitiveness: Hygroscopic
• Specific Rotation: -107 º(c=1, methanol)
• Optical Activity: [α]/D −109.0 to −95.0°, c = 1 in methanol

[(2S)-1-ethylpyrrolidin-2-yl]methanamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on [(2S)-1-ethylpyrrolidin-2-yl]methanamine

Comprehensive Overview of [(2S)-1-ethylpyrrolidin-2-yl]methanamine (CAS No. 22795-99-9)

[(2S)-1-ethylpyrrolidin-2-yl]methanamine, identified by its CAS No. 22795-99-9, is a chiral amine compound with significant potential in pharmaceutical and chemical research. This molecule features a pyrrolidine ring substituted with an ethyl group and a methanamine moiety, making it a versatile intermediate in organic synthesis. Its stereospecificity, particularly the (2S) configuration, is critical for applications requiring enantiomeric purity, such as drug development and asymmetric catalysis.

In recent years, the demand for chiral amines like [(2S)-1-ethylpyrrolidin-2-yl]methanamine has surged due to their role in designing bioactive molecules. Researchers frequently search for "chiral amine synthesis" or "enantioselective catalysis," highlighting the growing interest in stereochemically defined compounds. This compound’s unique structure aligns with trends in green chemistry and sustainable synthesis, as it can reduce waste in multi-step reactions.

The CAS No. 22795-99-9 is often referenced in studies exploring neuropharmacology and receptor modulation, though its exact mechanisms remain under investigation. Users searching for "pyrrolidine derivatives in medicine" or "amine-based drug intermediates" will find this compound relevant. Its stability and solubility properties also make it a candidate for high-throughput screening in drug discovery pipelines.

From a synthetic perspective, [(2S)-1-ethylpyrrolidin-2-yl]methanamine is synthesized via reductive amination or asymmetric hydrogenation, methods frequently queried as "amine synthesis techniques." The compound’s ethylpyrrolidine core is a recurring motif in ligands for transition-metal catalysis, a hot topic in academic and industrial chemistry forums. Its compatibility with microwave-assisted reactions further enhances its utility in modern labs.

Safety and handling of CAS No. 22795-99-9 adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. This aligns with searches for "safe chiral building blocks" or "non-toxic amine reagents." The compound’s stability at room temperature and compatibility with common solvents like ethanol and dichloromethane add to its practicality.

In summary, [(2S)-1-ethylpyrrolidin-2-yl]methanamine (CAS No. 22795-99-9) exemplifies the intersection of chiral chemistry and applied pharmacology. Its structural features and synthetic accessibility address key queries like "scalable amine production" and "stereoselective drug design," positioning it as a valuable tool for researchers navigating the evolving landscape of organic and medicinal chemistry.